Cas no 1361502-87-5 (5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde)

• Product Name: 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde
• CAS No: 1361502-87-5
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4923388
• Update Time: 2025-06-14

5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-3-2-7(10(14)11(8)15)12-9(16)4-1-6(5-18)17-12/h1-5H
• InChI Key： DARGWABWEPLFNM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(C=O)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde

Research Brief on 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde (CAS: 1361502-87-5)

5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde (CAS: 1361502-87-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The compound's molecular structure, featuring a picolinaldehyde core substituted with a fluorine atom and a 2,3,4-trichlorophenyl group, imparts distinct chemical properties that make it valuable for medicinal chemistry. Researchers have utilized this compound in the synthesis of inhibitors for enzymes such as kinases and proteases, which are critical targets in the treatment of diseases like cancer and inflammatory disorders. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, while the trichlorophenyl group contributes to its binding affinity with target proteins.

Recent publications highlight the role of 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde in the development of small-molecule inhibitors. For instance, a 2023 study demonstrated its use in the synthesis of a potent inhibitor for a specific kinase involved in tumor growth. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity, underscoring its potential as a scaffold for drug development. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, further validating its utility in rational drug design.

In addition to its applications in drug discovery, 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde has also been investigated for its role in chemical biology. Researchers have employed it as a probe to study enzyme mechanisms and protein-ligand interactions. Its fluorescent properties, attributed to the picolinaldehyde moiety, enable its use in imaging and detection assays, facilitating the study of biological processes at the molecular level.

Despite its promising applications, challenges remain in the synthesis and optimization of this compound. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency of its production. However, further research is needed to address issues related to scalability and selectivity. Ongoing studies are also exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases.

In conclusion, 5-Fluoro-6-(2,3,4-trichlorophenyl)picolinaldehyde (CAS: 1361502-87-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a promising candidate for the development of novel therapeutics. Continued research efforts are expected to uncover additional applications and optimize its use in drug discovery and beyond.